1-(4-(2-(Furan-2-yl)-2-oxoethyl)piperazin-1-yl)-3-(phenylsulfonyl)propan-1-one oxalate

• IUPAC Name: 3-(benzenesulfonyl)-1-[4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl]propan-1-one;oxalic acid
• InChI: InChI=1S/C19H22N2O5S.C2H2O4/c22-17(18-7-4-13-26-18)15-20-9-11-21(12-10-20)19(23)8-14-27(24,25)16-5-2-1-3-6-16;3-1(4)2(5)6/h1-7,13H,8-12,14-15H2;(H,3,4)(H,5,6)
• InChI Key: HSIJBUUETZIVAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CO2)C(=O)CCS(=O)(=O)C3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C21H24N2O9S
• Molecular Weight: 480.5 g/mol

Description

1-(4-(2-(Furan-2-yl)-2-oxoethyl)piperazin-1-yl)-3-(phenylsulfonyl)propan-1-one oxalate is a useful research compound. Its molecular formula is C21H24N2O9S and its molecular weight is 480.49. The purity is usually 95%.
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Scientific Research Applications

Novel Derivatives Synthesis and Evaluation

A study highlights the synthesis of a novel series of compounds starting from 2-acetylfuran. These compounds exhibit significant antidepressant and antianxiety activities in behavioral tests, suggesting potential therapeutic applications (Kumar et al., 2017). This research demonstrates the chemical versatility and potential pharmacological benefits of derivatives related to the specified compound.

Catalytic Activity Enhancement

Research on N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) showcases its efficacy in enhancing the catalytic activity of Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This study opens avenues for the compound's use in synthesizing pharmaceutically important building blocks, indicating its utility in medicinal chemistry and drug development processes (Bhunia et al., 2017).

Metabolic Pathway Elucidation

Another study explores the metabolic pathways of Lu AA21004, a novel antidepressant, revealing the compound's oxidative metabolism to various metabolites. This research provides valuable insights into the metabolic fate of related compounds, contributing to a deeper understanding of their pharmacokinetics and potential interactions (Hvenegaard et al., 2012).

Advanced Organic Synthesis Techniques

A sulfone-based strategy for preparing 2,4-disubstituted furan derivatives demonstrates the compound's relevance in organic synthesis, highlighting a method to produce structurally diverse furans with potential applications in drug discovery and materials science (Haines et al., 2011).